Cas no 929390-85-2 (3,5-dimethoxy-N-2-(4-methoxybenzoyl)-1-benzofuran-3-ylbenzamide)

• Product Name: 3,5-dimethoxy-N-2-(4-methoxybenzoyl)-1-benzofuran-3-ylbenzamide
• CAS No: 929390-85-2
• MF: C₂₅H₂₁NO₆
• MW: 431.437347173691
• CID: 6420768
• PubChem ID: 16801651
• Update Time: 2025-10-30

3,5-dimethoxy-N-2-(4-methoxybenzoyl)-1-benzofuran-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxy-N-2-(4-methoxybenzoyl)-1-benzofuran-3-ylbenzamide
• 3,5-dimethoxy-N-[2-(4-methoxybenzoyl)-1-benzofuran-3-yl]benzamide
• F2208-0378
• 3,5-dimethoxy-N-(2-(4-methoxybenzoyl)benzofuran-3-yl)benzamide
• AKOS002293446
• 929390-85-2

• Inchi： 1S/C25H21NO6/c1-29-17-10-8-15(9-11-17)23(27)24-22(20-6-4-5-7-21(20)32-24)26-25(28)16-12-18(30-2)14-19(13-16)31-3/h4-14H,1-3H3,(H,26,28)
• InChI Key： IJLKONOWNUTPOM-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(=C1C(C1C=CC(=CC=1)OC)=O)NC(C1C=C(C=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 431.13688739g/mol
• Monoisotopic Mass: 431.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3,5-dimethoxy-N-2-(4-methoxybenzoyl)-1-benzofuran-3-ylbenzamide

Comprehensive Overview of 3,5-Dimethoxy-N-2-(4-Methoxybenzoyl)-1-Benzofuran-3-ylbenzamide (CAS No. 929390-85-2)

3,5-Dimethoxy-N-2-(4-methoxybenzoyl)-1-benzofuran-3-ylbenzamide, with the CAS number 929390-85-2, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the benzofuran and benzamide classes, which are known for their diverse biological activities. The presence of multiple methoxy groups in its structure enhances its solubility and potential interactions with biological targets, making it a subject of interest for drug discovery and development.

The compound's unique structure, featuring a benzofuran core linked to a benzamide moiety, contributes to its potential applications in modulating enzyme activity or receptor binding. Researchers have explored its role in targeting inflammatory pathways and oxidative stress-related mechanisms, aligning with current trends in precision medicine and personalized therapeutics. Its molecular weight and lipophilicity parameters suggest favorable pharmacokinetic properties, which are critical for oral bioavailability and drug delivery systems.

In recent years, the demand for small-molecule inhibitors and signal transduction modulators has surged, driven by advancements in cancer research and neurodegenerative disease studies. 3,5-Dimethoxy-N-2-(4-methoxybenzoyl)-1-benzofuran-3-ylbenzamide has been investigated for its potential to interfere with aberrant cellular signaling, a hallmark of many chronic diseases. This aligns with the growing focus on targeted therapies and multi-kinase inhibitors, which dominate contemporary pharmaceutical R&D.

The synthesis of this compound typically involves multi-step organic reactions, including amide coupling and etherification, which are well-documented in peer-reviewed literature. Its purification and characterization often employ techniques such as HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity for experimental use. These methodologies are frequently searched by synthetic chemists and pharmacologists, reflecting the compound's relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From an industrial perspective, 929390-85-2 is cataloged by major chemical suppliers as a research-grade reagent, emphasizing its non-clinical utility. Its stability under standard laboratory conditions (e.g., room temperature storage in amber vials) makes it accessible for academic and commercial research. Notably, the compound's electrophilic sites and hydrogen-bonding capacity are often highlighted in computational chemistry forums, where researchers discuss docking simulations and molecular dynamics.

Environmental and safety assessments of 3,5-dimethoxy-N-2-(4-methoxybenzoyl)-1-benzofuran-3-ylbenzamide indicate low ecotoxicity, aligning with the green chemistry principles increasingly demanded by regulatory agencies. This aspect resonates with the global push for sustainable drug development, a topic frequently queried in scientific databases and patent filings.

Future directions for this compound may include structure optimization to enhance selectivity or reduce off-target effects, a common theme in medicinal chemistry publications. Its scaffold also presents opportunities for combinatorial chemistry approaches, particularly in generating derivatives for fragment-based drug design—a trending methodology in hit-to-lead campaigns.

In summary, CAS 929390-85-2 represents a versatile chemical entity with untapped potential in therapeutic development. Its intersection with drug-likeness criteria and bioisosteric replacement strategies positions it as a valuable tool for addressing unmet medical needs, echoing the priorities of modern translational research.